Cas no 55164-16-4 (BENZALDEHYDE, 2,2'-DITHIOBIS-)
BENZALDEHYDE, 2,2'-DITHIOBIS- structure
Product Name:BENZALDEHYDE, 2,2'-DITHIOBIS-
CAS No:55164-16-4
MF:C14H10O2S2
MW:274.358001232147
CID:3353231
PubChem ID:11000260
Update Time:2025-04-21
BENZALDEHYDE, 2,2'-DITHIOBIS- Chemical and Physical Properties
Names and Identifiers
-
- BENZALDEHYDE, 2,2'-DITHIOBIS-
- 2,2'-Dithiobisbenzaldehyde
- 2-[(2-formylphenyl)disulfanyl]benzaldehyde
- 2,2'-Dithiodibenzaldehyde
- SCHEMBL3196146
- 2,2'-dithiodi-benzaldehyde
- 55164-16-4
- 2,2'-Disulfanediyldibenzaldehyde
- KAJKOAHIDDVAPN-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10O2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-10H
- InChI Key: KAJKOAHIDDVAPN-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC=C1C=O)SC1=CC=CC=C1C=O
Computed Properties
- Exact Mass: 274.01222190Da
- Monoisotopic Mass: 274.01222190Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 84.7Ų
BENZALDEHYDE, 2,2'-DITHIOBIS- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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